Cas no 2171182-30-0 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid)

• Product Name: (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid
• CAS No: 2171182-30-0
• MF: C₂₆H₂₂F₂N₂O₅
• MW: 480.460093975067
• CID: 6340917
• PubChem ID: 165541351
• Update Time: 2025-05-23

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid
• (2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,6-difluorophenyl]formamido}butanoic acid
• EN300-1499202
• 2171182-30-0

• Inchi： 1S/C26H22F2N2O5/c1-2-20(25(32)33)29-24(31)22-19(27)11-12-21(23(22)28)30-26(34)35-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-12,18,20H,2,13H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t20-/m1/s1
• InChI Key： KRTGQNOLHWPOKX-HXUWFJFHSA-N
• SMILES： FC1=C(C(=CC=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F)C(N[C@@H](C(=O)O)CC)=O

Computed Properties

• Exact Mass: 480.14967813g/mol
• Monoisotopic Mass: 480.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid

Introduction to (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic Acid (CAS No. 2171182-30-0)

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid, with the CAS number 2171182-30-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural complexity and unique functional groups present in this molecule contribute to its potential as a lead compound for the development of novel therapeutic agents.

The molecular structure of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid features a chiral center at the 2-position of the butanoic acid moiety, which is denoted by the (R) configuration. This chirality is crucial for its biological activity, as it influences the molecule's interaction with biological targets. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances the compound's stability and reactivity, making it an attractive candidate for further derivatization and optimization.

The core of this compound is a phenyl ring substituted with two fluorine atoms at the 2 and 6 positions, which imparts additional electronic properties and potential binding interactions with biological receptors. The amino group at the 3-position is further modified by an Fmoc group, which is commonly used in peptide synthesis but also serves as a protecting group in this context. The overall structure suggests that this compound may interact with enzymes or receptors in a manner that could modulate biological pathways relevant to various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Studies using these techniques have shown that (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid has the potential to bind to multiple targets, including kinases and other enzyme families involved in signal transduction pathways. This polypharmacicity could be advantageous for developing treatments that address multiple aspects of a disease simultaneously.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial assays have shown promising results in terms of inhibitory activity against certain enzymes, suggesting that it may have therapeutic potential in areas such as cancer and inflammatory diseases. The fluorine atoms in the phenyl ring are known to enhance metabolic stability and binding affinity, which are critical factors for drug efficacy.

The synthesis of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and yield. Techniques such as asymmetric catalysis and protecting group strategies are employed to ensure high enantiomeric purity, which is essential for biological activity.

One of the key areas of interest in medicinal chemistry is the development of selective inhibitors for therapeutic targets. The unique structural features of this compound make it a promising candidate for designing highly selective inhibitors. For instance, the combination of fluorine substitution and chiral center provides multiple interaction points with biological targets, potentially leading to improved selectivity over off-target effects.

Another exciting aspect of this compound is its potential for further derivatization. By modifying specific functional groups or introducing new moieties, researchers can explore a wide range of biological activities. This flexibility makes it an ideal candidate for structure-based drug design approaches, where computational models are used to guide the optimization process.

The role of fluorine atoms in pharmaceuticals cannot be overstated. They are widely used due to their ability to enhance binding affinity, metabolic stability, and pharmacokinetic properties. In (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid, the fluorine atoms are strategically positioned to maximize these benefits while maintaining overall molecular balance.

Ongoing research aims to elucidate the mechanism of action of this compound and its derivatives. By understanding how it interacts with biological targets at a molecular level, researchers can fine-tune its properties for optimal therapeutic effect. This includes studying its effects on downstream signaling pathways and identifying any potential toxicities or side effects.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like this one. These technologies allow researchers to analyze vast datasets quickly and identify patterns that might not be apparent through traditional methods. As a result, compounds like (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid are being explored more rapidly than ever before.

In conclusion, (CAS No. 2171182-30-0) represents a significant advancement in pharmaceutical research due to its complex structure and promising biological activities. Its unique combination of functional groups makes it an excellent candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it holds great promise for addressing unmet medical needs in various disease areas.